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Compound of Interest

Compound Name: 1,12-Dibromododecane-d24

Cat. No.: B15554687 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1,12-Dibromododecane-d24

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,12-
Dibromododecane-d24 (CAS: 1044544-84-4). Given that specific toxicological and extensive

physical data for the deuterated form is limited, this document incorporates data from the non-

deuterated analogue, 1,12-Dibromododecane (CAS: 3344-70-5), which is expected to have

nearly identical properties and hazards.

Chemical and Physical Properties
1,12-Dibromododecane-d24 is the deuterium-labeled version of 1,12-Dibromododecane.[1]

Deuterated compounds are frequently used as internal standards or tracers in quantitative

analysis and metabolic studies.[1] The physical and chemical properties are summarized

below.
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Property
Value (1,12-
Dibromododecane-d24)

Value (1,12-
Dibromododecane,
unlabelled)

CAS Number 1044544-84-4[2] 3344-70-5[2]

Chemical Formula C₁₂D₂₄Br₂[2] C₁₂H₂₄Br₂[3]

Molecular Weight 352.28 g/mol 328.13 g/mol [2][3]

Appearance Solid[2]
White to off-white/beige solid

or crystalline solid.[2][4][5]

Melting Point Not available 38-42 °C[2][6]

Boiling Point Not available
215 °C at 15 mmHg (20 hPa).

[2][4]

Flash Point Not available >110 °C (>230 °F)[4]

Solubility
Insoluble in water.[2] Soluble in

organic solvents.

Insoluble in water; soluble in

hot methanol, ethanol, and

ether.[5][7]

Stability
Stable under recommended

storage conditions.[2]

Stable under normal

conditions.[4] Combustible.[6]

Hazard Identification and Toxicology
The primary hazards associated with 1,12-Dibromododecane-d24 are based on data from its

non-deuterated counterpart and the Safety Data Sheet (SDS) for the deuterated compound. It

is classified as an irritant and may be harmful if ingested or inhaled.[2][3]
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Hazard Type Description

GHS Classification

Acute Toxicity, Oral: Toxic if swallowed (H301) or

Harmful if swallowed (H302).[3] Skin

Corrosion/Irritation: Causes skin irritation

(H315).[3] Eye Damage/Irritation: Causes

serious eye irritation (H319).[3] Specific Target

Organ Toxicity (Single Exposure): May cause

respiratory irritation (H335).[3]

Potential Health Effects

Eye Contact: May cause eye irritation.[2] Skin

Contact: May be harmful if absorbed through the

skin and may cause skin irritation.[2] Inhalation:

May be harmful if inhaled and may cause

respiratory tract irritation.[2] Ingestion: May be

harmful if swallowed.[2]

Toxicological Data

LD50 (Intravenous, Rat, unlabelled): 320 mg/kg.

[2][6] Carcinogenic/Mutagenic Effects: No

component is identified as a carcinogen by

IARC or ACGIH.[2] No mutagenic or teratogenic

effects data available.[2]

Incompatibilities Incompatible with strong oxidizing agents.[2][4]

Hazardous Decomposition

Under fire conditions, hazardous decomposition

products include carbon oxides and hydrogen

bromide gas.[2]

Experimental Protocols and Safe Handling
Strict adherence to safety protocols is mandatory when handling this compound. A preliminary

risk assessment should always be conducted before beginning any new procedure.
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Pre-Experimental Planning

Control Measures

1. Review Safety Data Sheet (SDS)
for 1,12-Dibromododecane-d24

2. Identify Hazards
(Irritant, Acute Toxicity)

3. Assess Exposure Potential
(Dust, Aerosols)

4. Select Appropriate Controls

Engineering Controls
(Chemical Fume Hood)

Primary

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Secondary

5. Proceed with Experiment

Click to download full resolution via product page

Caption: Pre-experimental risk assessment workflow for handling 1,12-Dibromododecane-
d24.

General Handling and Storage
Engineering Controls: Always handle 1,12-Dibromododecane-d24 in a well-ventilated area.

A laboratory fume hood or mechanical exhaust is required to minimize exposure.[2][8] Place

all equipment at least six inches inside the hood.[9]
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Handling Practices: Avoid contact with skin and eyes.[2] Prevent the formation of dust and

aerosols during handling.[2] Do not breathe dust.[4]

Storage: Store at room temperature in a dry, cool, and well-ventilated place.[2][4] Keep the

container tightly closed to prevent contamination, especially from moisture, which can lead to

hydrogen-deuterium exchange.[4][10] Store away from incompatible materials such as

strong oxidizing agents.[4]

Generalized Protocol: Preparing a Standard Solution
This protocol outlines the general steps for safely preparing a solution from the solid

compound. All manipulations should be performed under an inert atmosphere (e.g., nitrogen or

argon) to protect the deuterated standard from atmospheric moisture.[10][11]
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1. Preparation

2. Handling & Solubilization

3. Final Steps

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Inert Atmosphere
(Glovebox or N₂/Ar line)

Allow Container to Equilibrate
to Room Temperature

Weigh Desired Mass of Solid
on an Analytical Balance

Quantitatively Transfer Solid
to a Volumetric Flask

Add Anhydrous Solvent
and Dissolve Completely

Dilute to Volume, Stopper,
and Mix Thoroughly

Transfer to Labeled Storage Vial Dispose of Waste Correctly

Store Properly
(Cool, Dry, Dark)

Click to download full resolution via product page
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Caption: Generalized workflow for the safe preparation of a 1,12-Dibromododecane-d24
solution.

Acclimatization: Remove the sealed container from storage and allow it to warm to ambient

laboratory temperature for at least 30 minutes before opening to prevent moisture

condensation.[10]

Inert Atmosphere: Perform all transfers in a glove box or under a gentle stream of dry

nitrogen or argon.[10]

Weighing: Carefully open the container and accurately weigh the desired mass using a

calibrated analytical balance.[10]

Dissolution: Quantitatively transfer the solid to a Class A volumetric flask. Add a small

amount of a suitable high-purity, anhydrous solvent and swirl to dissolve.

Dilution: Once dissolved, dilute to the mark with the solvent. Stopper the flask and mix

thoroughly.

Storage: Transfer the solution to a labeled, airtight container, preferably with a PTFE-lined

cap, and store under the recommended conditions.[11]

Personal Protective Equipment (PPE)
Appropriate PPE is essential to prevent exposure. The specific type of equipment must be

selected based on the concentration and amount of the substance at the workplace.[2]

Eye/Face Protection: Wear chemical safety glasses with side-shields conforming to NIOSH

(US) or EN 166 (EU) standards.[2][4]

Skin Protection:

Hand Protection: Handle with impervious gloves (e.g., nitrile rubber). Dispose of

contaminated gloves after use in accordance with laboratory practices.[2][9]

Body Protection: Wear a lab coat. For tasks with a higher risk of splashing, impervious

clothing or a chemical-resistant apron should be used.[2][9]
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Respiratory Protection: If a risk assessment indicates that air-purifying respirators are

necessary (e.g., when handling large quantities or in case of ventilation failure), use a full-

face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator

cartridges as a backup to engineering controls.[2]

Emergency Procedures
First Aid Measures

General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.

Move out of the dangerous area.[2]

Eye Contact: Immediately flush eyes with plenty of water as a precaution.[2]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]

Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial

respiration. Consult a physician.[2]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water

and consult a physician.[2]

Firefighting Measures
Flammability: The product is not classified as flammable or combustible.[2]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures (Spills)
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation and

avoid breathing dust.[2]

Environmental Precautions: Prevent the product from entering drains.[2]
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Containment and Cleanup: For minor spills, sweep up the solid material, avoiding dust

formation, and place it in a suitable, closed container for disposal.[4]

Caption: Decision tree for responding to a spill of 1,12-Dibromododecane-d24.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material. Do not allow the chemical to enter drains.[2] Contaminated packaging should be

disposed of in the same manner as the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15554687#safety-and-handling-of-1-12-
dibromododecane-d24]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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